Cas no 82317-52-0 (2-cyano-N,N,N-trimethylethanaminium chloride)

• Product name: 2-cyano-N,N,N-trimethylethanaminium chloride
• CAS No: 82317-52-0
• MF: C₆H₁₃N₂+^.Cl-
• MW: 148.63382
• CID: 1805988
• PubChem ID: 3067884

2-cyano-N,N,N-trimethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N,N,N-trimethylethanaminium chloride
• 2-cyanoethyl(trimethyl)azanium,chloride
• beta-Homobetainnitrilchlorid [German]
• beta-Homobetainnitrilchlorid
• (2-Cyanoethyl)trimethylammonium chloride
• Ammonium, (2-cyanoethyl)trimethyl-, chloride
• DTXSID501002610
• Ethanaminium, 2-cyano-N,N,N-trimethyl-, chloride
• SCHEMBL11909936
• 2-Cyano-N,N,N-trimethylethan-1-aminium chloride
• 82317-52-0

• Inchi： InChI=1S/C6H13N2.ClH/c1-8(2,3)6-4-5-7;/h4,6H2,1-3H3;1H/q+1;/p-1
• InChI Key： XVHOPCXTNOPRIP-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)CCC#N.[Cl-]

Computed Properties

• Exact Mass: 148.0767261g/mol
• Monoisotopic Mass: 148.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų